Cas no 2176270-32-7 (2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide
- 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
-
- Inchi: 1S/C13H11Cl2N3O/c1-8-4-10(18-7-17-8)6-16-13(19)11-5-9(14)2-3-12(11)15/h2-5,7H,6H2,1H3,(H,16,19)
- InChI Key: RGXBRSKHVHIQSM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(NCC1C=C(C)N=CN=1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 316
- XLogP3: 2.7
- Topological Polar Surface Area: 54.9
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6496-0797-2μmol |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-5μmol |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-10μmol |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-20μmol |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-1mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-2mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-3mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-4mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-5mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0797-10mg |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide |
2176270-32-7 | 10mg |
$79.0 | 2023-09-08 |
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
Comprehensive Overview of 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2176270-32-7)
2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2176270-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzamide core with a methylpyrimidine substituent, serves as a key intermediate in the synthesis of biologically active molecules. Researchers and industry professionals frequently search for 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide suppliers, CAS 2176270-32-7 applications, and synthesis methods, reflecting its growing importance in modern chemistry.
The molecular formula of 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide is C13H11Cl2N3O, with a molecular weight of 296.15 g/mol. Its structure features two chlorine atoms at the 2 and 5 positions of the benzene ring, while the 6-methylpyrimidin-4-yl group adds distinctive electronic properties. This configuration makes it particularly valuable in drug discovery, where scientists explore benzamide derivatives as kinase inhibitors and pyrimidine-based pharmaceuticals. Recent publications highlight its potential in addressing drug-resistant pathogens, a hot topic in medicinal chemistry.
In pharmaceutical applications, 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide serves as a crucial building block for small molecule therapeutics. Its structural motifs appear in compounds targeting inflammatory diseases and metabolic disorders, aligning with current research trends in personalized medicine and targeted drug delivery. The presence of both chloro and pyrimidine groups allows for diverse chemical modifications, making it attractive for combinatorial chemistry approaches. Pharmaceutical companies increasingly seek high-purity CAS 2176270-32-7 for lead optimization studies.
The agrochemical sector utilizes 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide derivatives in developing novel crop protection agents. With growing concerns about sustainable agriculture and pesticide resistance, researchers investigate its potential as a scaffold for environmentally friendly fungicides. The compound's ability to interfere with fungal metabolic pathways while maintaining low mammalian toxicity makes it valuable for next-generation agrochemicals. Industry reports indicate rising demand for custom synthesis of 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide analogs.
From a synthetic chemistry perspective, 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide presents interesting challenges and opportunities. The amide bond formation between the benzoyl chloride derivative and 6-methylpyrimidin-4-ylmethanamine requires careful optimization to achieve high yields. Recent advances in green chemistry have led to improved synthetic routes using catalytic amidation techniques, reducing waste generation. These developments respond to the chemical industry's focus on sustainable synthesis and atom economy.
The commercial landscape for CAS 2176270-32-7 shows steady growth, with specialized chemical suppliers offering the compound in various quantities. Market analysis reveals increasing interest from contract research organizations and academic laboratories working on fragment-based drug discovery. Quality specifications typically emphasize ≥95% purity by HPLC, with particular attention to residual solvent levels. Current pricing trends reflect the compound's status as a research-grade chemical rather than a bulk commodity.
Storage and handling of 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere at temperatures below -20°C for long-term stability. Material safety data sheets recommend using personal protective equipment when handling, consistent with general laboratory safety protocols. These precautions align with the broader scientific community's emphasis on responsible chemical management.
Analytical characterization of 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Advanced techniques like X-ray crystallography help elucidate its solid-state properties, important for pharmaceutical formulation development. These analytical approaches support quality control in both research and potential commercial applications.
Future research directions for 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's modular structure makes it suitable for creating bifunctional molecules, a rapidly growing area in drug discovery. Additionally, computational studies could predict its ADMET properties, helping prioritize synthetic targets in drug development pipelines.
In conclusion, 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2176270-32-7) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features continue to inspire innovation in medicinal chemistry, agrochemical development, and materials science. As research progresses, this compound will likely remain an important tool for scientists addressing contemporary challenges in health and sustainability.
2176270-32-7 (2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)